Cas no 1932364-12-9 (2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R)-)

• Product Name: 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R)-
• CAS No: 1932364-12-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.26
• CID: 5306091
• PubChem ID: 97290176
• Update Time: 2025-06-03

2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R)-
• tert-Butyl (1R,5R)-2,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• (1R,5R)-1,1-Dimethylethyl -2,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• (1R,5R)-2,6-Diaza-bicyclo[3.2.0]heptane-6-carboxylic acid tert-butyl ester
• 1932364-12-9
• (1R,5R)-TERT-BUTYL 2,6-DIAZABICYCLO[3.2.0]HEPTANE-6-CARBOXYLATE
• tert-butyl cis-2,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• F93489
• F86178
• SCHEMBL22587052
• PS-17577

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-8(12)4-5-11-7/h7-8,11H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： BDVMAANWMDTLFP-HTQZYQBOSA-N
• SMILES： [C@]12([H])[C@]([H])(N(C(OC(C)(C)C)=O)C1)CCN2

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R)-

Introduction to 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R) and Its Significance in Modern Chemical Research

The compound with the CAS no. 1932364-12-9, identified as 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This bicyclic structure, featuring a unique diazabicyclo framework, has garnered attention due to its potential applications in drug discovery and catalysis. The stereochemistry defined by the (1R,5R) configuration adds an additional layer of complexity and interest, making it a subject of extensive study in synthetic chemistry.

2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R) belongs to a class of compounds known for their rigid three-membered ring system embedded within a larger bicyclic architecture. This structural motif is particularly intriguing because it combines the stability of a bridged system with the reactivity of functionalized carbon atoms. The presence of two nitrogen atoms within the bicyclic core not only influences the electronic properties of the molecule but also opens up possibilities for coordination with transition metals or other Lewis acids.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The CAS no. 1932364-12-9 compound is no exception and has been explored for its potential as a building block in the synthesis of more complex molecules. The carboxylic acid ester functionality at the 6-position provides a versatile handle for further chemical modifications, allowing chemists to attach various substituents and explore new pharmacophores.

One of the most compelling aspects of this compound is its stereochemical purity. The (1R,5R) configuration is not arbitrary; it often arises from specific synthetic pathways that ensure high enantiomeric excess. This level of stereocontrol is crucial in pharmaceutical research, where the biological activity of a drug can be highly dependent on its absolute configuration. The synthesis of such chiral compounds typically involves advanced catalytic methods or asymmetric transformations that are at the forefront of modern organic synthesis.

The utility of 2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5R) extends beyond its role as a mere intermediate. Researchers have begun to investigate its potential as a ligand in coordination chemistry. The nitrogen atoms within the bicyclic system can act as coordination sites for metals such as palladium or ruthenium, which are commonly employed in cross-coupling reactions and catalytic cycles. By designing such metal complexes, scientists aim to develop new catalysts with enhanced selectivity and efficiency.

Moreover, the structural motif of this compound has implications for understanding molecular recognition processes. The rigid bicyclic framework can mimic natural products or biologically active scaffolds, providing insights into how molecules interact with biological targets such as enzymes or receptors. This line of investigation is particularly relevant in drug design, where mimicking natural structures can lead to the discovery of novel therapeutic agents.

In terms of synthetic methodologies, CAS no. 1932364-12-9 has been used as a precursor in several innovative synthetic routes. For instance, researchers have demonstrated its utility in constructing more complex nitrogen-containing heterocycles through ring-closing metathesis or cycloaddition reactions. These transformations highlight the versatility of this compound and its potential to serve as a platform for exploring new chemical space.

The stereochemical integrity of (1R,5R)-2,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-dimethylethyl ester has also led to investigations into its behavior under various reaction conditions. Studies have shown that this compound can undergo selective functionalization without compromising its stereochemical purity under mild conditions. This characteristic makes it an attractive candidate for use in flow chemistry or continuous manufacturing processes where high yields and selectivity are paramount.

Recent advances in computational chemistry have further enhanced our understanding of this molecule's properties. Molecular modeling studies have revealed insights into its conformational preferences and potential interactions with other molecules. These computational approaches complement experimental work by providing predictive data that can guide synthetic planning and help rationalize observed reactivity patterns.

The pharmaceutical industry has taken note of the potential applications of CAS no. 1932364-12-9 and is exploring its use in developing new drugs targeting various diseases. Initial studies suggest that derivatives of this compound may exhibit interesting biological activities due to their unique structural features. While further research is needed to fully elucidate their therapeutic potential, these early findings underscore the importance of investing in fundamental chemical research.

In conclusion,2, 6-Diazabicyclo[3., 2., 0]heptane-, 6-carboxylic acid, 1, 1-dimethylethyl ester, (lR, 5R) represents a significant advancement in chemical research with wide-ranging applications from catalysis to drug discovery.. Its unique structural features,, including its rigid bicyclic framework and chiral center,, make it a valuable tool for chemists seeking to develop novel molecules.. As our understanding,, both experimental and computational,, continues to grow,, we can expect to see even more innovative uses emerge from this fascinating compound..